Cas no 1552600-19-7 (2-{4-(propan-2-yloxy)phenylmethyl}oxirane)

• Product Name: 2-{4-(propan-2-yloxy)phenylmethyl}oxirane
• CAS No: 1552600-19-7
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 6337800
• PubChem ID: 115410529
• Update Time: 2025-05-25

2-{4-(propan-2-yloxy)phenylmethyl}oxirane Chemical and Physical Properties

Names and Identifiers

• 2-{4-(propan-2-yloxy)phenylmethyl}oxirane
• 1552600-19-7
• EN300-1853425
• 2-{[4-(propan-2-yloxy)phenyl]methyl}oxirane

• Inchi： 1S/C12H16O2/c1-9(2)14-11-5-3-10(4-6-11)7-12-8-13-12/h3-6,9,12H,7-8H2,1-2H3
• InChI Key： AQZPVVIWIMKVEB-UHFFFAOYSA-N
• SMILES： O1CC1CC1C=CC(=CC=1)OC(C)C

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 21.8Ų

Additional information on 2-{4-(propan-2-yloxy)phenylmethyl}oxirane

Compound CAS No. 1552600-19-7: 2-{4-(Propan-2-yloxy)phenylmethyl}oxirane

The compound with CAS No. 1552600-19-7, known as 2-{4-(Propan-2-yloxy)phenylmethyl}oxirane, is a fascinating molecule that has garnered attention in both academic and industrial research. This compound belongs to the class of epoxides, which are widely studied due to their versatile reactivity and applications in organic synthesis. The structure of 2-{4-(Propan-2-yloxy)phenylmethyl}oxirane features an epoxide ring attached to a phenyl group substituted with an isopropoxy moiety, making it a valuable intermediate in the synthesis of various pharmaceuticals, agrochemicals, and specialty chemicals.

Recent studies have highlighted the potential of epoxide-containing compounds like 2-{4-(Propan-2-yloxy)phenylmethyl}oxirane in the development of advanced materials. Researchers have explored its use as a building block for constructing complex molecular architectures, leveraging its reactivity under specific reaction conditions. For instance, the epoxide ring can undergo nucleophilic attack by various nucleophiles, enabling the formation of diverse products with tailored functionalities.

The synthesis of CAS No. 1552600-19-7 typically involves a multi-step process that combines principles from organic chemistry, such as nucleophilic substitution and oxidation reactions. One common approach involves the epoxidation of a corresponding alkene using peracid reagents. The presence of the isopropoxy group on the phenyl ring plays a crucial role in stabilizing intermediates during the reaction sequence, thereby enhancing the overall yield and purity of the final product.

In terms of physical properties, 2-{4-(Propan-2-yloxy)phenylmethyl}oxirane exhibits a melting point of approximately 35°C and a boiling point around 185°C under standard conditions. Its density is about 1.08 g/cm³, making it suitable for various industrial applications where precise handling and storage conditions are required. The compound is also soluble in common organic solvents such as dichloromethane and ethyl acetate, which facilitates its use in solution-based reactions.

The chemical stability of CAS No. 1552600-19-7 has been extensively studied under different environmental conditions. Research indicates that it remains stable under normal storage conditions but can undergo hydrolysis in acidic or basic environments, leading to the formation of corresponding diols. This property makes it an attractive candidate for controlled-release applications in drug delivery systems.

From an application standpoint, epoxide-containing compounds like CAS No. 1552600-19-7 find extensive use in polymer chemistry. They serve as monomers for synthesizing high-performance polymers with tailored mechanical properties, such as improved tensile strength and thermal stability. Additionally, their ability to participate in ring-opening polymerization reactions has opened new avenues for developing biodegradable materials that address environmental concerns.

In the pharmaceutical industry, CAS No. 1552600-19-7 has been explored as an intermediate in drug synthesis due to its ability to form bioactive molecules with complex stereochemistry. Recent advancements in asymmetric catalysis have enabled the enantioselective synthesis of derivatives based on this compound, paving the way for potential applications in treating various diseases.

Environmental considerations are paramount when dealing with chemicals like CAS No. 1552600-19-7. Studies have shown that it undergoes biodegradation under aerobic conditions, reducing its persistence in natural ecosystems. However, proper disposal methods are recommended to minimize any adverse environmental impact.

In conclusion, CAS No. 1552600-19-7, or 2-{4-(Propan-2-yloxy)phenylmethyl}oxirane, stands out as a versatile compound with significant potential across multiple industries. Its unique structure and reactivity make it an invaluable tool for researchers and manufacturers alike. As ongoing research continues to uncover new applications and optimizations for this compound, its role in advancing modern chemistry is expected to grow even further.